3-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide
Description
This compound features a benzamide core substituted with a 3-butoxy group and two nitrogen-bound moieties: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing tetrahydrothiophene) and a thiophen-2-ylmethyl group. Its molecular formula is C₂₀H₂₄N₂O₄S₂ (MW: 420.5 g/mol). Key features include:
Properties
Molecular Formula |
C20H25NO4S2 |
|---|---|
Molecular Weight |
407.6 g/mol |
IUPAC Name |
3-butoxy-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)benzamide |
InChI |
InChI=1S/C20H25NO4S2/c1-2-3-10-25-18-7-4-6-16(13-18)20(22)21(14-19-8-5-11-26-19)17-9-12-27(23,24)15-17/h4-8,11,13,17H,2-3,9-10,12,14-15H2,1H3 |
InChI Key |
IDXQJTBPWRVEAR-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C(=O)N(CC2=CC=CS2)C3CCS(=O)(=O)C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Functional Differences
Impact of Structural Variations
Substituent Effects
- Alkoxy Groups : Butoxy (C₄) > ethoxy (C₂) > methoxy (C₁) in lipophilicity, affecting membrane permeability and pharmacokinetics .
- Halogenation : Fluorine () improves metabolic stability; chlorine () may enhance electrophilic reactivity for covalent binding.
- Methyl vs. Alkoxy : Methyl groups reduce steric bulk but decrease solubility compared to alkoxy chains .
Heterocyclic Moieties
- Thiophene vs.
- Sulfone Group : Present in all analogs, it enhances solubility and hydrogen-bonding capacity, critical for protein interactions .
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